Cas no 922105-78-0 (N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide)

• Product Name: N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide
• CAS No: 922105-78-0
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5833023
• PubChem ID: 18571668
• Update Time: 2025-11-02

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)naphthalene-2-sulfonamide
• AKOS024635791
• 922105-78-0
• F2278-0123
• N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide

• Inchi： 1S/C20H18N2O3S/c1-22-19-10-8-17(12-16(19)7-11-20(22)23)21-26(24,25)18-9-6-14-4-2-3-5-15(14)13-18/h2-6,8-10,12-13,21H,7,11H2,1H3
• InChI Key： ANLPBDFLKVZHOJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1C=CC2=C(C=1)CCC(=O)N2C)(=O)=O

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide

Professional Introduction to N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide (CAS No. 922105-78-0)

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922105-78-0, represents a novel molecular entity with a unique structural framework that combines elements of quinoline and naphthalene derivatives. The presence of a sulfonamide functional group further enhances its potential as a pharmacophore in drug design and development.

The structural composition of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide is characterized by a fused ring system consisting of a tetrahydroquinoline core and a naphthalene moiety. The tetrahydroquinoline scaffold is known for its biological significance, particularly in the context of antimicrobial and anti-inflammatory properties. The incorporation of the sulfonamide group at the naphthalene position introduces additional pharmacological relevance, making this compound a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. The sulfonamide moiety is particularly noteworthy for its ability to form hydrogen bonds with polar residues in proteins, which can modulate enzyme activity and receptor binding. This property has been exploited in the design of inhibitors targeting various diseases, including cancer and infectious disorders.

In the realm of oncology research, N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide has shown intriguing potential as an anti-proliferative agent. Studies have demonstrated that the quinoline derivative can interfere with key signaling pathways involved in cell cycle regulation and apoptosis. The sulfonamide group further contributes to its cytotoxic effects by enhancing binding affinity to specific protein targets. These findings have prompted investigations into its efficacy against multiple drug-resistant cancer cell lines.

The compound's interaction with enzymes such as kinases and phosphodiesterases has also been a focal point of interest. Kinase inhibitors are among the most extensively studied therapeutic agents due to their role in regulating cellular processes critical for tumor growth and survival. The structural features of N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide make it a compelling scaffold for designing selective kinase inhibitors with improved pharmacokinetic profiles.

Furthermore, the naphthalene component of this molecule offers an additional layer of complexity that can be exploited for drug development. Naphthalene derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. By integrating this moiety with the tetrahydroquinoline scaffold and sulfonamide group, researchers aim to create hybrid molecules that exhibit enhanced bioactivity and reduced toxicity.

Current research endeavors are focused on optimizing synthetic routes to produce N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)naphthalene-2-sulfonamide in higher yields while maintaining structural integrity. Advances in green chemistry principles have encouraged the adoption of sustainable methodologies that minimize waste and energy consumption. Such approaches not only align with environmental regulations but also enhance cost-effectiveness in large-scale production.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for clinical translation. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of its therapeutic potential. Computational simulations have been instrumental in predicting these properties before experimental validation, thereby expediting the drug discovery process.

In conclusion, N-(1-methyl-2 oxo - 1 , 2 , 3 , 4 - tetra hydro quinolin - 6 - yl ) naphthalene - 2 - sulfon amide ( CAS No . 922105 - 78 - 0) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural configuration presents an array of opportunities for therapeutic intervention across multiple disease domains. As research progresses, this compound is expected to contribute significantly to the development of novel treatments with improved efficacy and safety profiles.